N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide
• InChI: InChI=1S/C12H16ClNO4/c1-4-18-7-12(15)14-9-6-10(16-2)8(13)5-11(9)17-3/h5-6H,4,7H2,1-3H3,(H,14,15)
• InChI Key: BTJOVZQXABSDLC-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC(=C(C=C1OC)Cl)OC
• Molecular Formula: C12H16ClNO4
• Molecular Weight: 273.71 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of a chloro group and two methoxy groups attached to a phenyl ring, along with an ethoxyacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide typically involves the reaction of 4-chloro-2,5-dimethoxyaniline with ethyl chloroacetate in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the amine group of the aniline attacks the carbonyl carbon of the ethyl chloroacetate, leading to the formation of the desired acetamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. This may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

Types of Reactions

N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can result in a variety of substituted phenyl derivatives.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chloro-2,5-dimethoxyphenyl)-2-(2-nitrophenoxy)acetamide
• N-(4-chloro-2,5-dimethoxyphenyl)-2-(2-pyridinyloxysulfonyl)acetamide
• 2-(4-iodo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine

Uniqueness

N-(4-chloro-2,5-dimethoxyphenyl)-2-ethoxyacetamide is unique due to its specific structural features, such as the presence of both chloro and methoxy groups on the phenyl ring, along with the ethoxyacetamide moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.